4-Ethylsulfonylphenacyl bromide

• IUPAC Name: 2-bromo-1-(4-ethylsulfonylphenyl)ethanone
• InChI: InChI=1S/C10H11BrO3S/c1-2-15(13,14)9-5-3-8(4-6-9)10(12)7-11/h3-6H,2,7H2,1H3
• InChI Key: KGIGZDZYYHRZQX-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=C(C=C1)C(=O)CBr
• Molecular Formula: C10H11BrO3S
• Molecular Weight: 291.16 g/mol

Description

4-Ethylsulfonylphenacyl bromide is a brominated aromatic compound featuring a phenacyl backbone substituted with an ethylsulfonyl group at the para position. Its ethylsulfonyl moiety may influence solubility, stability, and biological activity compared to simpler brominated analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Ethylsulfonylphenacyl bromide typically involves the bromination of 1-(4-ethylsulfonylphenyl)ethanone. The reaction is carried out using bromine or a brominating agent such as N-bromosuccinimide (NBS) in the presence of a solvent like dichloromethane. The reaction conditions often include maintaining the temperature at room temperature or slightly elevated to ensure complete bromination .

Industrial Production Methods

Industrial production of this compound may involve similar bromination reactions but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to control the reaction parameters precisely .

Chemical Reactions Analysis

Types of Reactions

4-Ethylsulfonylphenacyl bromide undergoes several types of chemical reactions, including:

Nucleophilic substitution: The bromine atom can be replaced by various nucleophiles, such as amines or thiols, to form new compounds.

Reduction: The carbonyl group can be reduced to an alcohol using reducing agents like sodium borohydride.

Oxidation: The ethylsulfonyl group can be oxidized to a sulfone using oxidizing agents like hydrogen peroxide.

Common Reagents and Conditions

Nucleophilic substitution: Reagents like sodium azide or potassium thiocyanate in polar solvents.

Reduction: Sodium borohydride in methanol or ethanol.

Oxidation: Hydrogen peroxide in acetic acid.

Major Products Formed

Nucleophilic substitution: Formation of substituted ethanones.

Reduction: Formation of 1-(4-ethylsulfonylphenyl)ethanol.

Oxidation: Formation of 2-Bromo-1-(4-ethylsulfonylphenyl)sulfone.

Scientific Research Applications

4-Ethylsulfonylphenacyl bromide has several applications in scientific research:

Medicinal Chemistry: It is used as an intermediate in the synthesis of pharmaceutical compounds, particularly those with potential anti-inflammatory and anticancer properties.

Materials Science: The compound is used in the development of advanced materials, including polymers and resins, due to its unique chemical properties.

Biological Studies: It serves as a probe in biochemical assays to study enzyme activities and protein interactions.

Mechanism of Action

The mechanism of action of 4-Ethylsulfonylphenacyl bromide involves its interaction with biological molecules. The bromine atom can participate in electrophilic aromatic substitution reactions, while the carbonyl group can form hydrogen bonds with biological targets. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Primary Applications	Toxicity Profile
4-Ethylsulfonylphenacyl bromide	C₉H₉BrO₂S*	~265.1 (estimated)	Phenacyl, bromine, ethylsulfonyl	Organic synthesis, pharmaceuticals†	Likely irritant (inferred from phenacyl bromide)
Phenacyl bromide	C₆H₅COCH₂Br	199.03	Phenacyl, bromine	Chemical reagent, intermediate	Skin/eye irritant; requires first aid
Sepantronium bromide	C₂₀H₁₉BrN₄O₃	443.29	Bromide, heterocyclic rings	Survivin inhibitor (cancer research)	Low acute toxicity (research use only)
Methyl bromide	CH₃Br	94.94	Halogenated alkane	Pesticide, fumigant	Neurotoxic; respiratory/cardiac risks
1-(4-Methylphenyl)ethyl bromide	C₉H₁₁Br	199.09	Benzyl bromide, methyl	Organic synthesis	Limited data; likely irritant
2-[4-(Trifluoromethyl)phenyl]ethyl bromide	C₉H₈BrF₃	253.06	Trifluoromethyl, benzyl bromide	Pharmaceuticals, materials science	Not reported

*Estimated based on phenacyl bromide (199.03 g/mol) + ethylsulfonyl group (C₂H₅SO₂, ~94.1 g/mol).
†Inferred from sulfonyl-containing analogs in drug design (e.g., Sepantronium bromide ).

Structural and Reactivity Differences

• Phenacyl bromide : A simple brominated ketone used as an alkylating agent. Its reactivity stems from the electrophilic bromine atom, enabling nucleophilic substitutions. Lacks the sulfonyl group, reducing polarity compared to 4-ethylsulfonylphenacyl bromide .
• Sepantronium bromide : A complex heterocyclic bromide with a survivin-inhibiting mechanism. Its nitrogen-rich structure and charge-assisted hydrogen bonding (observed in crystal studies ) contrast with the sulfonyl-driven polarity of 4-ethylsulfonylphenacyl bromide.
• Methyl bromide : A small, volatile alkyl bromide. Its gaseous state and broad pesticidal use differ sharply from the solid, aromatic bromides discussed here. Neurotoxicity limits its applications .